1-[1-(3-bromobenzyl)-4-piperidinyl]-4-(2-methoxyphenyl)piperazine oxalate

• IUPAC Name: 1-[1-[(3-bromophenyl)methyl]piperidin-4-yl]-4-(2-methoxyphenyl)piperazine;oxalic acid
• InChI: InChI=1S/C23H30BrN3O.C2H2O4/c1-28-23-8-3-2-7-22(23)27-15-13-26(14-16-27)21-9-11-25(12-10-21)18-19-5-4-6-20(24)17-19;3-1(4)2(5)6/h2-8,17,21H,9-16,18H2,1H3;(H,3,4)(H,5,6)
• InChI Key: VAWQPZLPJRLQPZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1N2CCN(CC2)C3CCN(CC3)CC4=CC(=CC=C4)Br.C(=O)(C(=O)O)O
• Molecular Formula: C25H32BrN3O5
• Molecular Weight: 534.4 g/mol

Description

1-[1-(3-bromobenzyl)-4-piperidinyl]-4-(2-methoxyphenyl)piperazine oxalate is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is a piperazine derivative that has been shown to have a variety of biochemical and physiological effects, making it a promising candidate for further study.

Mechanism of Action

The exact mechanism of action of 1-[1-(3-bromobenzyl)-4-piperidinyl]-4-(2-methoxyphenyl)piperazine oxalate is not fully understood. However, it is believed to act as a serotonin and dopamine receptor antagonist, which may contribute to its antidepressant and antipsychotic effects.
Biochemical and Physiological Effects:
Studies have shown that this compound has a variety of biochemical and physiological effects. It has been shown to increase levels of certain neurotransmitters, including serotonin and dopamine, which may contribute to its antidepressant and antipsychotic effects. Additionally, it has been shown to have anxiolytic effects, reducing anxiety and stress in animal models.

Advantages and Limitations for Lab Experiments

One advantage of 1-[1-(3-bromobenzyl)-4-piperidinyl]-4-(2-methoxyphenyl)piperazine oxalate is its potential as a research tool for studying the effects of serotonin and dopamine receptor antagonists. However, one limitation is that its exact mechanism of action is not fully understood, which may make it difficult to interpret study results.

Future Directions

There are several potential future directions for research on 1-[1-(3-bromobenzyl)-4-piperidinyl]-4-(2-methoxyphenyl)piperazine oxalate. One direction is further study of its potential use in the treatment of neurodegenerative disorders such as Parkinson's disease. Additionally, further research could focus on its potential use as a research tool for studying the effects of serotonin and dopamine receptor antagonists. Finally, there is potential for the development of new compounds based on the structure of this compound, which could have improved efficacy and fewer side effects.

Scientific Research Applications

1-[1-(3-bromobenzyl)-4-piperidinyl]-4-(2-methoxyphenyl)piperazine oxalate has been studied for its potential applications in a variety of scientific research areas. It has been shown to have potential as an antidepressant, anxiolytic, and antipsychotic agent. Additionally, it has been studied for its potential use in the treatment of Parkinson's disease and other neurodegenerative disorders.